molecular formula C19H17NO4 B8516929 3-[4-(4-Methoxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid CAS No. 24248-45-1

3-[4-(4-Methoxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid

Cat. No.: B8516929
CAS No.: 24248-45-1
M. Wt: 323.3 g/mol
InChI Key: TWOAHNNKYBFUSV-UHFFFAOYSA-N
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Description

3-[4-(4-Methoxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid is a useful research compound. Its molecular formula is C19H17NO4 and its molecular weight is 323.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

24248-45-1

Molecular Formula

C19H17NO4

Molecular Weight

323.3 g/mol

IUPAC Name

3-[4-(4-methoxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid

InChI

InChI=1S/C19H17NO4/c1-23-15-9-7-13(8-10-15)18-19(14-5-3-2-4-6-14)24-16(20-18)11-12-17(21)22/h2-10H,11-12H2,1H3,(H,21,22)

InChI Key

TWOAHNNKYBFUSV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=C(OC(=N2)CCC(=O)O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-Methoxybenzoin (24 g, 0.1 m) prepared according to B. R. Kinney, J.A.C.S., 51, 1595 (1929), succinic anhydride (12 g, 0.12 m), triethylamine (5 ml, 0.035 m) and toluene (30 ml) were heated on a steam cone for three hours under nitrogen. After cooling, acetic acid (60 ml) and ammonium acetate (10.5 g) were added and heating was resumed as 60 ml of solvent were distilled. Acetic acid (30 ml) was added and 30 ml of solvent were distilled. The previous step was repeated twice more. The mixture was cooled and poured into 600 ml of ice water, decanted, triturated twice with ice water and filtered. Recrystallization from 50% aqueous methanol gave 24.2 g, (71%) of 4-(4-methoxyphenyl-5-phenyl-2-oxazolepropanoic acid, m.p. 118°-120° C.
Quantity
24 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
[Compound]
Name
solvent
Quantity
60 mL
Type
reactant
Reaction Step Three
Quantity
10.5 g
Type
reactant
Reaction Step Four
Quantity
60 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

A mixture of the crude 4-methoxybenzoin hemisuccinate (20.8 g, 0.061 mole) of Step B, urea (8.7 g, 0.146 mole) and acetic acid (60 mL) is heated at reflux under nitrogen for 5.5 hours. The mixture is cooled and poured into ice water. The liberated oil is extracted with ethyl acetate (3×). The extracts are washed with water until neutral and then extracted with saturated sodium carbonate. The combined aqueous extracts are carefully acidified in the cold with concentrated HCl and extracted with ethyl acetate. The organic extract is dried (MgSO4) and evaporated to dryness to provide a waxy yellow oil (19.6 g). Purification of the residue by flash chromatography (on silica Merck-60, eluant: dichloromethane-ethyl acetate 8:2) yields a pale yellow solid (14.3 g, 72.7%), m.p. 100°-101° C.
Name
4-methoxybenzoin hemisuccinate
Quantity
20.8 g
Type
reactant
Reaction Step One
Name
Quantity
8.7 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name

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